Amobam
Overview
Description
Scientific Research Applications
Fungicide for Crop Protection
Amobam is widely used as a fungicide to protect various fruit, vegetable, and field crops against a broad spectrum of fungal diseases . Its efficacy in preventing and controlling plant pathogenic fungi helps maintain crop health and improve yield.
Biomonitoring of Pesticide Exposure
Research has been conducted to determine the presence of ethylenethiourea, a metabolite of Amobam, in urine by using liquid chromatography-tandem mass spectrometry (LC-MS/MS) . This method is crucial for biomonitoring the exposure of individuals to Amobam, especially agricultural workers.
Control of Potato Common Scab
Amobam has been tested for its effectiveness against potato common scab, a disease caused by Streptomyces species . The results indicated that Amobam significantly reduced the incidence and severity of the disease, making it a valuable tool for potato farmers.
Insecticidal and Herbicidal Properties
Apart from its fungicidal action, Amobam also possesses insecticidal and herbicidal properties . This makes it a versatile agent in integrated pest management, allowing for the control of various pests and weeds with a single compound.
Safety and Hazards
The safety data sheet for Amobam suggests taking precautions such as avoiding dust formation, avoiding breathing mist, gas or vapors, and avoiding contact with skin and eyes . In case of accidental ingestion or contact, immediate medical attention is advised . It’s also recommended to use personal protective equipment and ensure adequate ventilation .
Mechanism of Action
Amobam: A Comprehensive Review of Its Mechanism of Action
Amobam, also known as Diammonium ethylenebis (dithiocarbamate), is a compound with a rich history of use as a fungicide .
Target of Action
Amobam primarily targets a broad spectrum of fungal diseases . It was used to control spot diseases, anthracnose, powdery mildew, and blight in fruit, vegetables, and field crops .
Mode of Action
The mode of action of Amobam is non-specific, and it inhibits respiration . This means that it interferes with the energy production process of the fungi, leading to their death.
Pharmacokinetics
This is largely due to its status as an obsolete fungicide .
Result of Action
The primary result of Amobam’s action is the death of the targeted fungi. By inhibiting respiration, it disrupts the fungi’s ability to produce energy, leading to their eventual death .
properties
IUPAC Name |
diazanium;N-[2-(sulfidocarbothioylamino)ethyl]carbamodithioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2S4.2H3N/c7-3(8)5-1-2-6-4(9)10;;/h1-2H2,(H2,5,7,8)(H2,6,9,10);2*1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FROZIYRKKUFAOC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CNC(=S)[S-])NC(=S)[S-].[NH4+].[NH4+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H14N4S4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0058067 |
Source
|
| Record name | Ambam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0058067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amobam | |
CAS RN |
3566-10-7 |
Source
|
| Record name | Carbamodithioic acid, N,N'-1,2-ethanediylbis-, ammonium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ambam | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0058067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Diammonium ethylenebis[dithiocarbamate] | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.592 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIAMMONIUM ETHYLENEBISDITHIOCARBAMATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/EU420M2PUL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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